C.I. Acid Blue 9 C.I. Acid Blue 9 Erioglaucine A is an aromatic amine.
Brand Name: Vulcanchem
CAS No.: 2650-18-2
VCID: VC0523682
InChI: InChI=1S/C37H36N2O9S3.2H3N/c1-3-38(25-27-9-7-11-33(23-27)49(40,41)42)31-19-15-29(16-20-31)37(35-13-5-6-14-36(35)51(46,47)48)30-17-21-32(22-18-30)39(4-2)26-28-10-8-12-34(24-28)50(43,44)45;;/h5-24H,3-4,25-26H2,1-2H3,(H2-,40,41,42,43,44,45,46,47,48);2*1H3
SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5S(=O)(=O)[O-].[NH4+].[NH4+]
Molecular Formula: C37H42N4O9S3
Molecular Weight: 783 g/mol

C.I. Acid Blue 9

CAS No.: 2650-18-2

Inhibitors

VCID: VC0523682

Molecular Formula: C37H42N4O9S3

Molecular Weight: 783 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

C.I. Acid Blue 9 - 2650-18-2

CAS No. 2650-18-2
Product Name C.I. Acid Blue 9
Molecular Formula C37H42N4O9S3
Molecular Weight 783 g/mol
IUPAC Name diazanium;2-[[4-[ethyl-[(3-sulfonatophenyl)methyl]amino]phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzenesulfonate
Standard InChI InChI=1S/C37H36N2O9S3.2H3N/c1-3-38(25-27-9-7-11-33(23-27)49(40,41)42)31-19-15-29(16-20-31)37(35-13-5-6-14-36(35)51(46,47)48)30-17-21-32(22-18-30)39(4-2)26-28-10-8-12-34(24-28)50(43,44)45;;/h5-24H,3-4,25-26H2,1-2H3,(H2-,40,41,42,43,44,45,46,47,48);2*1H3
Standard InChIKey HMEKVHWROSNWPD-UHFFFAOYSA-N
Impurities For drug and cosmetic grades: volatile matter (at 135 °C), 10.0% max; ammonium chlorides and sulfates, 5.0% max; water-insoluble matter, 1.0% max; mixed oxides, 1.0% max; and ether extracts, 0.5% max
SMILES CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5S(=O)(=O)[O-].[NH4+].[NH4+]
Canonical SMILES CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5S(=O)(=O)[O-].[NH4+].[NH4+]
Appearance Solid powder
Colorform Reddish-violet powder or granules with a metallic lustre /sodium salt/
Physical Description DryPowder
Reddish-violet powder or granules with metallic luster.
Description Erioglaucine A is an aromatic amine.
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 25305-78-6 (Parent)
Shelf Life STABILITY OF LIQ FORMULATIONS CONTAINING BRILLIANT BLUE FCF (7-11.5 MO PERIOD) DECR AT AMBIENT TEMP; MOST IMPORTANT FACTOR DIFFUSE LIGHT
Solubility Soluble in water (5% at 20 °C and 98 °C) and in ethanol
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms acid blue 9
blue 4
blue no. 1
brilliant blue
brilliant blue Al (3:1) salt
brilliant blue diammonium salt
brilliant blue dipotassium salt
brilliant blue FCF
brilliant blue FCF, diammonium salt
brilliant blue potassium, sodium salt
brilliant blue, aluminium salt
brilliant blue, disodium salt
C.I. 42090
caries check blue
CI 42090
D and C blue no.4
DC blue no. 4
erioglaucine
F D and C blue #1
FD and C blue No.1
food blue 2
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